Cas no 2126143-84-6 (rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans)

• Product Name: rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans
• CAS No: 2126143-84-6
• MF: C₉H₁₃F₃N₂O₃
• MW: 254.206332921982
• CID: 4638859
• Update Time: 2025-05-20

rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans

• Inchi： 1S/C9H13F3N2O3/c1-17-7(15)6-5(3-2-4-13-6)14-8(16)9(10,11)12/h5-6,13H,2-4H2,1H3,(H,14,16)/t5-,6-/m1/s1
• InChI Key： CLQCWVYXKAJBLK-PHDIDXHHSA-N
• SMILES： N1CCC[C@@H](NC(C(F)(F)F)=O)[C@@H]1C(OC)=O

Additional information on rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans

Introduction to rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans (CAS No. 2126143-84-6)

rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans (CAS No. 2126143-84-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is a derivative of piperidine, a six-membered heterocyclic amine, with a trifluoroacetamido group and a methyl ester functionality. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for various applications.

The trans configuration of the compound is particularly noteworthy, as it can influence the compound's conformational flexibility and interactions with biological targets. The (2R,3R) stereochemistry further adds to the complexity and specificity of the molecule, making it a valuable tool in the study of chiral recognition and enantioselective processes.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. Chirality plays a crucial role in drug design and development, as enantiomers can exhibit different pharmacological properties, including potency, selectivity, and toxicity. The rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans compound is no exception. Its chiral nature allows for the exploration of enantioselective synthesis methods and the evaluation of its biological activities in both enantiomeric forms.

The trifluoroacetamido group is a key feature of this compound. Fluorinated moieties are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. Additionally, the trifluoroacetamido group can participate in hydrogen bonding interactions with biological targets, potentially enhancing the compound's binding affinity and selectivity.

The methyl ester functionality at the carboxyl group is another important aspect of this compound. Esters are commonly used as prodrugs to improve the oral bioavailability and stability of compounds. In the case of rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans, the methyl ester may serve as a prodrug that is hydrolyzed in vivo to release the active carboxylic acid form. This can be advantageous for improving the drug's absorption and distribution profiles.

Recent studies have explored the potential applications of rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans in various therapeutic areas. For instance, its ability to modulate specific protein-protein interactions has been investigated in the context of neurodegenerative diseases. The compound has shown promise in inhibiting certain protein aggregation processes that are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans has been evaluated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. Enzyme inhibition is a common strategy in drug design for treating metabolic disorders such as diabetes and obesity. Preliminary results suggest that this compound may have selective inhibitory effects on certain enzymes, making it a potential lead for further optimization.

The synthesis of rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans has been reported using various methodologies. One approach involves the stereoselective synthesis of the piperidine core followed by functionalization with the trifluoroacetamido group and esterification to form the final product. Another method involves asymmetric catalysis to achieve high enantiomeric purity directly during synthesis.

In conclusion, rac-methyl (2R,3R)-3-(trifluoroacetamido)piperidine-2-carboxylate, trans (CAS No. 2126143-84-6) is a promising chiral compound with potential applications in pharmaceutical research and development. Its unique structural features and biological activities make it an interesting subject for further investigation. As research in this area continues to advance, it is likely that new insights into its properties and potential therapeutic uses will be uncovered.